Cas no 1174834-77-5 (5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione)

• Product Name: 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione
• CAS No: 1174834-77-5
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 5388740
• Update Time: 2025-07-18

5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-[(1,3-Dimethyl-1H-pyrazol-4-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione

• Inchi： 1S/C10H10N4O3/c1-5-6(4-14(2)13-5)3-7-8(15)11-10(17)12-9(7)16/h3-4H,1-2H3,(H2,11,12,15,16,17)
• InChI Key： QNFJRGFWBCXMQX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=C\C2=CN(C)N=C2C)/C(=O)N1

Computed Properties

• Exact Mass: 234.075
• Monoisotopic Mass: 234.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.03±0.20(Predicted)

Additional information on 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione

Professional Introduction to Compound with CAS No. 1174834-77-5 and Product Name: 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione

The compound identified by the CAS number 1174834-77-5 and the product name 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a 1,3-dimethyl-1H-pyrazol-4-yl moiety, which is a key pharmacophore that contributes to its biological activity. The presence of a methylidene group linking this pyrazole ring to a 1,3-diazinane-2,4,6-trione core introduces additional functional diversity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,3-diazinane-2,4,6-trione scaffold is particularly noteworthy due to its ability to interact with biological targets in multiple ways. This compound’s structure suggests that it may exhibit properties such as kinase inhibition or interaction with DNA-binding proteins, which are critical for the development of new treatments for various diseases. The dimethylpyrazole component further enhances its pharmacological profile by providing a stable yet flexible structure that can be modified for specific biological activities.

One of the most compelling aspects of this compound is its potential in the field of drug discovery. The methylidene bridge between the pyrazole ring and the diazinane trione core creates a conformationally flexible structure that can adapt to different binding environments. This flexibility is often essential for achieving high affinity and selectivity in drug design. Recent studies have shown that similar heterocyclic compounds have demonstrated efficacy in preclinical models for conditions such as cancer and inflammatory diseases. The structural features of 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione align well with these findings, suggesting that it may also exhibit significant therapeutic benefits.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The integration of the pyrazol-4-yl group into the diazinane trione framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this transformation efficiently. These include transition-metal-catalyzed cross-coupling reactions and multi-step functionalization strategies that are commonly used in modern pharmaceutical synthesis. The successful preparation of this compound underscores the growing capabilities in synthetic organic chemistry and opens up new avenues for exploring its biological potential.

From a biological perspective, the 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione scaffold offers several advantages over existing therapeutic agents. Its unique structure allows for interactions with multiple targets within biological systems, which can lead to synergistic effects in drug therapy. Additionally, the presence of both electron-rich and electron-withdrawing groups within the molecule enhances its ability to modulate biological pathways effectively. This dual functionality makes it an attractive candidate for further exploration in drug development pipelines.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential of this compound. Molecular modeling studies have been conducted to predict how it might interact with various biological targets at an atomic level. These simulations have provided valuable insights into its binding affinity and selectivity profiles. By leveraging computational tools alongside experimental data, researchers can accelerate the process of identifying promising drug candidates like this one. The integration of computational methods into drug discovery has become indispensable for optimizing lead compounds efficiently.

The pharmacokinetic properties of 5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1,3-diazinane-2,4,6-trione are another critical area of interest. Understanding how quickly it is absorbed into the bloodstream after administration (absorption), how it is distributed throughout the body (distribution), metabolized (metabolism), and excreted (excretion) is essential for determining its overall efficacy and safety profile. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics suitable for oral administration or other routes depending on future research directions.

In conclusion,5-[ ( 1 , 3 - dim ethyl - 1 H - py ra z ol - 4 - yl ) me thyl ide ne ] - 1 , 3 - diazina ne - 2 , 4 , 6 - tri one represents an exciting development in pharmaceutical chemistry with significant potential applications across multiple therapeutic areas including oncology,neurodegenerative diseases,and inflammatory disorders among others where novel heterocyclic compounds are highly sought after due their diverse biological activities . Its unique structural features make it an attractive candidate for further investigation through both experimental studies an d computational modeling approaches . As research progresses ,this com pound holds promise as part o f next generation treatments aimed at improving patient outcomes worldwide .